Cas no 25251-42-7 (3-Sulfophenylgamma acid)

• Product Name: 3-Sulfophenylgamma acid
• CAS No: 25251-42-7
• MF: C₁₆H₁₃NO₇S₂
• MW: 395.406922101974
• CID: 52684
• PubChem ID: 91355
• Update Time: 2025-04-18

3-Sulfophenylgamma acid Chemical and Physical Properties

Names and Identifiers

• 3-Sulfophenylgamma acid
• N-3-Sulfophenyl-γ-Acid
• 4-hydroxy-6-(3-sulfoanilino)naphthalene-2-sulfonic acid
• N-(M-SULFO PHENYL) GAMMA ACID
• EINECS 246-758-8
• 1-Naphthol-3-sulfonicacid, 7-m-sulfoanilino- (6CI)
• 1-Hydroxy-7-(m-sulfoanilino)naphthalene-3-sulfonicacid
• 2-N-Phenylamino-8-hydroxynaphthalene-6,3'-disulfonic acid
• 4-Hydroxy-6-(3-sulfophenylamino)-2-naphthalenesulfonic acid
• 3-indol-1-ylbutanoic acid
• FT-0616389
• DTXSID60179908
• 2-Naphthalenesulfonicacid, 4-hydroxy-6-[(3-sulfophenyl)amino]-
• N-(3'-Sulfophenyl)alpha-Acid
• 4-Hydroxy-6-[(3-sulfophenyl)amino]-2-naphthalenesulfonic acid
• A817743
• 4-Hydroxy-6-((3-sulfophenyl)amino)naphthalene-2-sulfonic acid
• NS00027845
• 4-hydroxy-6-(3-sulfophenylamino)naphthalene-2-sulfonic acid
• 25251-42-7
• 4-Hydroxy-6-(3-sulphoanilino)naphthalene-2-sulphonic acid
• W-107251
• SCHEMBL8015044
• 4-hydroxy-6-[(3-sulfophenyl)amino]naphthalene-2-sulfonic acid

• Inchi： 1S/C16H13NO7S2/c18-16-9-14(26(22,23)24)6-10-4-5-12(8-15(10)16)17-11-2-1-3-13(7-11)25(19,20)21/h1-9,17-18H,(H,19,20,21)(H,22,23,24)
• InChI Key： LSDXXYNYKPLONE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC(=CC=C2C=1)NC1C=CC=C(C=1)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 395.013343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.692
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.747
• PSA: 42.23000
• LogP: 2.67700